Cas no 1517670-32-4 (4-methyl-3-(pyrrolidin-2-yl)methylpyridine)

• Product Name: 4-methyl-3-(pyrrolidin-2-yl)methylpyridine
• CAS No: 1517670-32-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6460845
• PubChem ID: 82599223
• Update Time: 2025-07-18

4-methyl-3-(pyrrolidin-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(pyrrolidin-2-yl)methylpyridine
• 4-methyl-3-[(pyrrolidin-2-yl)methyl]pyridine
• 1517670-32-4
• SCHEMBL19059544
• EN300-1868657

• Inchi： 1S/C11H16N2/c1-9-4-6-12-8-10(9)7-11-3-2-5-13-11/h4,6,8,11,13H,2-3,5,7H2,1H3
• InChI Key： DQHDQVWSPULFOP-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=NC=CC=1C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-methyl-3-(pyrrolidin-2-yl)methylpyridine

Recent Advances in the Study of 1517670-32-4 and 4-methyl-3-(pyrrolidin-2-yl)methylpyridine in Chemical Biology and Medicine

The compound with the CAS number 1517670-32-4, also known as 4-methyl-3-(pyrrolidin-2-yl)methylpyridine, has recently garnered significant attention in the field of chemical biology and medicinal research. This molecule, characterized by its unique pyrrolidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 1517670-32-4. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for further preclinical and clinical studies.

Pharmacological investigations have revealed that 4-methyl-3-(pyrrolidin-2-yl)methylpyridine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for nicotinic acetylcholine receptors (nAChRs), suggesting potential applications in treating neurological disorders such as Alzheimer's disease and schizophrenia. A recent preclinical trial highlighted its ability to improve cognitive function in rodent models, with minimal side effects, positioning it as a promising candidate for further development.

Moreover, the compound's mechanism of action has been elucidated through advanced computational modeling and X-ray crystallography. These studies have identified key binding interactions within the receptor's active site, providing a structural basis for its high selectivity and efficacy. Such insights are invaluable for the design of next-generation derivatives with enhanced therapeutic profiles.

In addition to its neurological applications, 1517670-32-4 has shown potential in oncology. Preliminary data from a 2024 study indicate that the compound can inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. Researchers are now exploring its synergistic effects with existing chemotherapeutic agents, aiming to develop combination therapies with improved outcomes.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on structural modifications to enhance these parameters while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1517670-32-4 and its derivative 4-methyl-3-(pyrrolidin-2-yl)methylpyridine represent a significant advancement in chemical biology and medicinal chemistry. The latest research underscores their potential in treating neurological and oncological disorders, driven by innovative synthetic methods and a deep understanding of their mechanisms. As studies progress, these compounds may pave the way for novel therapeutic strategies, addressing unmet medical needs in diverse patient populations.